7-bromo-2,3,4,5-tetrahydro-1H-pyrido[2,3-e][1,4]diazepine

• Molecular Formula: C8H10BrN3
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 7-bromo-2,3,4,5-tetrahydro-1H-pyrido[2,3-e][1,4]diazepine
• InChI: InChI=1S/C8H10BrN3/c9-7-3-6-4-10-1-2-11-8(6)12-5-7/h3,5,10H,1-2,4H2,(H,11,12)
• InChI Key: UITPTWXQEYEZRX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(CN1)C=C(C=N2)Br

Description

7-bromo-2,3,4,5-tetrahydro-1H-pyrido[2,3-e][1,4]diazepine is a useful research compound. Its molecular formula is C8H10BrN3 and its molecular weight is 228.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7-bromo-1,3,4,5-tetrahydro-pyrido[2,3-e][1,4]diazepin-2-one hydrochloride (1.16 g, 4.16 mmol) in THF (35 ml) was cooled in an ice bath and treated dropwise with LiAlH4 (8.4 mL of a 1.0 M solution in THF, 8.4 mmol). After stirring for 30 min, the ice bath was removed and the solution was allowed to warm to room temperature. After heating to reflux overnight, the mixture was cooled in an ice bath. The reaction was quenched sequentially with H2O (0.3 mL), 15% NaOH (0.3 mL) and H2O (0.9 mL). After 5 min, the ice bath was removed and the mixture was stirred at room temperature for 2.5 h. The mixture was filtered through Celite, and the filtrate was concentrated in vacuo to give a yellow syrup. Purification by flash column chromatography (silica gel, CH2Cl2/MeOH, 95:5 to 90:10) gave the title compound (0.42 g, 44%) as a white solid: 1NMR (300 MHz, CDCl3) δ8.03 (d, J=2.3 Hz, 1H), 7.44 (d, J=2.0 Hz, 1H), 4.96 (br s, 1H), 3.82 (s, 2H), 3.22-3.15 (m, 2H), 3.08-3.05 (m, 2H), 1.97 (br s, 1H); MS (ESI) m/e 228 (M+H)+.